Cas no 1286264-23-0 (Tert-Butyl [(1-ethylpiperidin-4-yl)methyl]carbamate)

• Product Name: Tert-Butyl [(1-ethylpiperidin-4-yl)methyl]carbamate
• CAS No: 1286264-23-0
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 4788036
• Update Time: 2025-06-15

Tert-Butyl [(1-ethylpiperidin-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [(1-ethylpiperidin-4-yl)methyl]carbamate
• tert-Butyl ((1-ethylpiperidin-4-yl)methyl)carbamate
• tert-butyl N-[(1-ethylpiperidin-4-yl)methyl]carbamate
• Tert-Butyl [(1-ethylpiperidin-4-yl)methyl]carbamate

• Inchi： 1S/C13H26N2O2/c1-5-15-8-6-11(7-9-15)10-14-12(16)17-13(2,3)4/h11H,5-10H2,1-4H3,(H,14,16)
• InChI Key： QKIUAJDCHRNBFR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCN(CC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Tert-Butyl [(1-ethylpiperidin-4-yl)methyl]carbamate

Tert-Butyl [(1-ethylpiperidin-4-yl)methyl]carbamate (CAS No. 1286264-23-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Tert-butyl [(1-ethylpiperidin-4-yl)methyl]carbamate, identified by its CAS number 1286264-23-0, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure, characterized by a tert-butyl group and an ethylpiperidin-4-yl moiety, suggests a versatile reactivity that makes it a valuable intermediate in various synthetic pathways.

The tert-butyl group, known for its stability and steric hindrance, contributes to the compound's overall reactivity profile. This feature is particularly useful in organic synthesis, where it can serve as a protecting group or a steric barrier to control reaction pathways. The presence of the [(1-ethylpiperidin-4-yl)methyl]carbamate moiety adds another layer of complexity, offering opportunities for further functionalization and derivatization. These structural elements make Tert-butyl [(1-ethylpiperidin-4-yl)methyl]carbamate a promising candidate for various applications in medicinal chemistry.

In recent years, there has been growing interest in the development of novel pharmacological agents that target complex biological pathways. The unique structural features of Tert-butyl [(1-ethylpiperidin-4-yl)methyl]carbamate make it an attractive scaffold for designing molecules with specific biological activities. For instance, the piperidine ring is a common motif in many bioactive compounds, known for its ability to interact with biological targets such as enzymes and receptors. The ethyl substitution at the 4-position of the piperidine ring further enhances its potential as a pharmacophore.

Recent studies have highlighted the importance of carbamate derivatives in drug discovery. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The carbamate functional group in Tert-butyl [(1-ethylpiperidin-4-yl)methyl]carbamate provides a site for further chemical modification, enabling the creation of diverse derivatives with tailored biological properties. This flexibility has made carbamates valuable tools in the development of new drugs targeting various therapeutic areas.

The synthesis of Tert-butyl [(1-ethylpiperidin-4-yl)methyl]carbamate involves several key steps that highlight its synthetic utility. The tert-butyl group can be introduced through various methods, including alkylation reactions or protection-deprotection strategies. The ethylpiperidin-4-yl moiety can be synthesized via nucleophilic substitution or other functional group transformations. These synthetic routes underscore the compound's role as a versatile intermediate in organic synthesis.

The potential applications of Tert-butyl [(1-ethylpiperidin-4-yl)methyl]carbamate extend beyond traditional pharmaceuticals. In agrochemical research, for example, carbamate derivatives have been explored as pesticides and herbicides due to their efficacy and environmental compatibility. The structural features of this compound make it a promising candidate for developing novel agrochemicals that target specific biological pathways in pests while minimizing ecological impact.

In conclusion, Tert-butyl [(1-ethylpiperidin-4-yl)methyl]carbamate (CAS No. 1286264-23-0) is a compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and the ethylpiperidin-4-yl moiety, make it a versatile intermediate for synthetic chemistry. The growing interest in carbamate derivatives further underscores its importance as a building block for designing novel bioactive molecules. As research continues to uncover new applications for this compound, its role in advancing chemical and pharmaceutical sciences is likely to expand.